2182-14-1

Vindoline

In Stock

• CAS RN:
• 2182-14-1

• Formula:
• C25H32N2O6

• InChI:
• InChI=1S/C25H32N2O6/c1-6-23-10-7-12-27-13-11-24(19(23)27)17-9-8-16(31-4)14-18(17)26(3)20(24)25(30,22(29)32-5)21(23)33-15(2)28/h7-10,14,19-21,30H,6,11-13H2,1-5H3/t19-,20+,21+,23+,24+,25?/m0/s1

• InChIKey:
• CXBGOBGJHGGWIE-ACSXSLCXSA-N

• Weak tubulin polymerization inhibitor. H+/K+ ATPase inhibitor (IC50 = 846 μM). Precursor molecule of vinblastine and vincristine. Weakly affects bipolar mitotic spindle formation. Active in vivo.
  Vindoline, a major alkaloid from the leaves of C. roseus, is a biologically active compound used as starting material for the synthesis of the anticancer antibiotics vinblastine and vincristine.
  Vindoline is an indole alkaloid that exhibits antimitotic activity by inhibiting microtubule assembly. (NCI)
  Vindoline is a vinca alkaloid, an alkaloid ester, an organic heteropentacyclic compound, a methyl ester, an acetate ester, a tertiary amino compound and a tertiary alcohol. It is a conjugate base of a vindolinium(1+).
  

N-{[(5S)-3-{3-Fluoro-4-[(~2~H_8_)morpholin-4-yl]phenyl}-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide

In Stock

• CAS RN:
• 1032182-14-1

• Formula:
• C16H12D3FN3O4

• InChI:
• InChI=1S/C16H20FN3O4/c1-11(21)18-9-13-10-20(16(22)24-13)12-2-3-15(14(17)8-12)19-4-6-23-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1/i4D2,5D2,6D2,7D2

• InChIKey:
• TYZROVQLWOKYKF-LSSZDJLLSA-N

• Linezolid D8 is an isotope labelled of Linezolid. Linezolid is an antibiotic which can be used for the treatment of infections caused by Gram-positive bacteria.